3-[Benzyl(methyl)amino]-1-phenylpropan-1-one CAS number
3-[Benzyl(methyl)amino]-1-phenylpropan-1-one CAS number
Technical Monograph: 3-[Benzyl(methyl)amino]-1-phenylpropan-1-one
Part 1: Chemical Identity & Core Significance[1][2]
Compound: 3-[Benzyl(methyl)amino]-1-phenylpropan-1-one
CAS Number (Free Base): 21970-65-0
CAS Number (Hydrochloride Salt): 5409-62-1
Synonyms:
Executive Summary
3-[Benzyl(methyl)amino]-1-phenylpropan-1-one is a pivotal
Unlike simple primary or secondary amine Mannich bases, which are prone to polymerization or retro-Mannich degradation, this tertiary amine variant incorporates a benzyl group.[1] This benzyl moiety acts as a robust protecting group, stabilizing the molecule during purification and allowing for controlled deprotection (hydrogenolysis) to yield the desired
Part 2: Physicochemical Profile
| Property | Data |
| Molecular Formula | |
| Molecular Weight | 253.34 g/mol (Free Base) / 289.80 g/mol (HCl Salt) |
| Appearance | White to off-white crystalline solid (as HCl salt) |
| Melting Point | 178–180 °C (HCl salt) |
| Solubility | Soluble in Ethanol, MeOH, DMSO; Sparingly soluble in Water (Free Base) |
| pKa (Predicted) | ~9.2 (Amine protonation) |
| Stability | Stable as HCl salt; Free base sensitive to oxidation/retro-Mannich |
Part 3: Synthesis & Manufacturing Protocol
The synthesis utilizes a classic Mannich Reaction , coupling an enolizable ketone (acetophenone) with a non-enolizable aldehyde (formaldehyde) and a secondary amine (
Reaction Mechanism (The "Why")
The reaction proceeds through an acid-catalyzed mechanism.[1] The critical step is the formation of the electrophilic iminium ion from formaldehyde and the amine, which is then attacked by the enol form of acetophenone.[1]
Figure 1: Mechanistic pathway of the Mannich reaction forming the target aminoketone.[1]
Detailed Experimental Protocol
Reagents:
-
Acetophenone (1.0 eq)[1]
-
Paraformaldehyde (1.2 eq)[1]
- -Benzylmethylamine (1.0 eq)[1]
-
Concentrated HCl (Catalytic amount or stoichiometric for salt formation)[1]
-
Solvent: Absolute Ethanol or Isopropanol
Step-by-Step Methodology:
-
Preparation of Amine Salt: In a round-bottom flask equipped with a reflux condenser, dissolve
-benzylmethylamine (0.1 mol) in absolute ethanol (50 mL). Slowly add concentrated HCl (0.1 mol) dropwise with cooling (ice bath) to generate the amine hydrochloride in situ. -
Addition of Electrophile: Add paraformaldehyde (0.12 mol) and acetophenone (0.1 mol) to the mixture.
-
Reflux: Heat the reaction mixture to reflux (approx. 80°C) for 12–24 hours.
-
Monitoring: Monitor reaction progress via TLC (Mobile phase: Hexane/EtOAc 8:2). The disappearance of acetophenone indicates completion.[1]
-
-
Crystallization (Self-Validating Step): Upon cooling to room temperature, the product should crystallize as the hydrochloride salt.[1] If no precipitate forms, add a seed crystal or reduce solvent volume under vacuum.[1]
-
Why this works: The Mannich base hydrochloride is significantly less soluble in cold ethanol than the starting materials, driving purification via simple filtration.[1]
-
-
Purification: Filter the white solid and wash with cold acetone or diethyl ether to remove unreacted ketone and non-basic impurities.[1] Recrystallize from ethanol/methanol if higher purity (>99%) is required.[1]
Part 4: Applications in Drug Discovery
This compound is a high-value scaffold because it allows for the construction of the "3-phenyl-3-aryloxypropylamine" pharmacophore found in blockbuster antidepressants.[1]
The "Masked" Amine Strategy
Direct synthesis of
-
Reduction: The ketone (C=O) is reduced to an alcohol (CH-OH) using
.[1] -
Etherification: The alcohol is coupled with an aryl halide (e.g., 4-chlorobenzotrifluoride for Fluoxetine analogs).[1]
-
Deprotection: The benzyl group is removed via catalytic hydrogenolysis (
, Pd/C) to reveal the specific -methyl secondary amine.[1]
Figure 2: Workflow converting the Mannich base into bioactive pharmaceutical ingredients.
Part 5: Analytical Characterization
To validate the identity of the synthesized compound, compare experimental data against these standard spectral markers.
| Technique | Diagnostic Signal | Interpretation |
| IR Spectroscopy | 1680–1690 | Strong C=O stretch (Aryl ketone).[1] Lower than alkyl ketones due to conjugation.[1] |
| 1H NMR | Triplet for | |
| 1H NMR | Singlet for | |
| 1H NMR | Singlet for Benzylic protons ( | |
| Mass Spectrometry | m/z 254 | Parent ion peak corresponding to the free base.[1] |
Part 6: Safety & Handling (MSDS Highlights)
-
Hazards: The compound is an irritant to eyes, skin, and the respiratory system.[1] As a beta-aminoketone, it possesses alkylating potential (via retro-Mannich release of vinyl ketone intermediates).[1]
-
Storage: Store as the hydrochloride salt in a desiccator at room temperature. The free base is unstable and should be used immediately or stored at -20°C under inert gas.[1]
-
Disposal: Incineration in a chemical combustor equipped with an afterburner and scrubber.[1]
References
-
U.S. Food and Drug Administration (FDA). (n.d.).[1] UNII Search: 3-[Benzyl(methyl)amino]-1-phenylpropan-1-one hydrochloride.[1][2] PrecisionFDA. Retrieved from [Link][1]
-
Pharmaffiliates. (n.d.). Certificate of Analysis: 3-[Benzyl(methyl)amino]-1-phenylpropan-1-one Hydrochloride. Retrieved from [Link]
-
Tramontini, M., & Angiolini, L. (1990).[1] Mannich Bases: Chemistry and Uses. CRC Press.[1] (Contextual reference for Mannich reaction mechanisms).
